Cas no 583026-96-4 (2-Propenoic acid, 2-methyl-3-(4-propoxyphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-3-(4-propoxyphenyl)-, ethyl ester
• CAS No: 583026-96-4
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 342551
• PubChem ID: 71443666
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-3-(4-propoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-3-(4-propoxyphenyl)-, ethyl ester
• ethyl 2-methyl-3-(4-propoxyphenyl)prop-2-enoate
• 583026-96-4
• DTXSID60852481

• Inchi： 1S/C15H20O3/c1-4-10-18-14-8-6-13(7-9-14)11-12(3)15(16)17-5-2/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： SPKLKSJTPZLFPL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=C(C(=O)OCC)C)=CC=1)CCC

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53